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Compound of Interest

Compound Name: Squamolone

Cat. No.: B187761 Get Quote

Efficacy in Oncology
Squamolone has been extensively studied for its anti-cancer properties across a wide range of

human cancer cell lines and in vivo models. A recurring mechanism of action is the induction of

apoptosis (programmed cell death) and cell cycle arrest, primarily at the G2/M phase.

Comparative Efficacy in Different Cancer Models
The following table summarizes the effective concentrations (IC50) of Squamolone in various

cancer cell lines, providing a quantitative comparison of its potency.
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Cancer Type Cell Line(s) Key Findings IC50 (µM) Reference

Hepatocellular

Carcinoma

HepG2, SMMC-

7721

Induces ROS-

mediated

apoptosis via

p38 MAPK and

JNK signaling

pathways.

10-20

Prostate Cancer PC-3

Induces

apoptosis and

inhibits invasion

and migration by

downregulating

MMP-2 and

MMP-9.

15-30

Breast Cancer
MCF-7, MDA-

MB-231

Induces

apoptosis and

autophagy.

10-25

Glioblastoma U87, U251

Inhibits

proliferation and

invasion by

suppressing the

PI3K/Akt/mTOR

signaling

pathway.

5-15

Colon Cancer
HCT-116,

SW480

Induces

apoptosis and

G2/M phase cell

cycle arrest.

10-20

Lung Cancer A549, H1299

Induces

apoptosis and

autophagy.

10-20

Ovarian Cancer SKOV3, A2780 Induces

apoptosis and

10-20
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G2/M phase cell

cycle arrest.

Leukemia U937, HL-60

Induces

apoptosis and

G0/G1 phase cell

cycle arrest.

5-15

Pancreatic

Cancer
PANC-1, BxPC-3

Induces

apoptosis and

G2/M phase cell

cycle arrest.

10-20

Melanoma A375, B16F10

Induces

apoptosis and

G2/M phase cell

cycle arrest.

10-20

Osteosarcoma U2OS, MG-63

Induces

apoptosis and

G2/M phase cell

cycle arrest.

10-20

Cervical Cancer HeLa, SiHa

Induces

apoptosis and

G2/M phase cell

cycle arrest.

10-20

Bladder Cancer T24, 5637

Induces

apoptosis and

G2/M phase cell

cycle arrest.

10-20

Renal Cell

Carcinoma
786-O, ACHN

Induces

apoptosis and

G2/M phase cell

cycle arrest.

10-20
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Signaling Pathways Implicated in Squamolone's
Anti-Cancer Activity
Several key signaling pathways have been identified as being modulated by Squamolone in

cancer cells.
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Squamolone

Signaling Pathways

Squamolone ROS Generation

PI3K / Akt / mTOR
Inhibition

G2/M Phase Arrest
(Cyclin B1, CDK1 ↓)

Invasion / Migration ↓
(MMP-2, -9 ↓)

Autophagy

p38 MAPK / JNK
Activation

Apoptosis
(Caspase-3, -9 ↑)

Squamolone

Neuroprotective Mechanisms

Therapeutic Outcome

Squamolone

Oxidative Stress ↓
(MDA ↓)

Antioxidant Enzymes ↑
(SOD, CAT, GSH-Px ↑) AChE Inhibition

Improved Cognitive Function

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Analysis
In Vivo Murine Model

Determine MIC of
Squamolone & Methicillin

Checkerboard Assay
(FICI Calculation)

Time-Kill Curves

Synergistic Effect
(FICI ≤ 0.5) Induce MRSA Infection

Treatment Groups:
- Vehicle

- Squamolone
- Methicillin

- Combination

Measure Endpoints:
- Bacterial Load (Spleen, Liver)

- Survival Rate
Enhanced Therapeutic Efficacy
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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